Cas no 922162-81-0 (Benzenamine, 4-chloro-2-(2,2-dimethylpropoxy)-)

Benzenamine, 4-chloro-2-(2,2-dimethylpropoxy)- structure
922162-81-0 structure
Product Name:Benzenamine, 4-chloro-2-(2,2-dimethylpropoxy)-
CAS No:922162-81-0
MF:C11H16ClNO
MW:213.703842163086
CID:741989
PubChem ID:71421738
Update Time:2025-04-19

Benzenamine, 4-chloro-2-(2,2-dimethylpropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-chloro-2-(2,2-dimethylpropoxy)-
    • 4-chloro-2-(2,2-dimethylpropoxy)aniline
    • DTXSID60840787
    • 922162-81-0
    • Inchi: 1S/C11H16ClNO/c1-11(2,3)7-14-10-6-8(12)4-5-9(10)13/h4-6H,7,13H2,1-3H3
    • InChI Key: DVGGQHFUNDEAGW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)OCC(C)(C)C)N

Computed Properties

  • Exact Mass: 213.0920418g/mol
  • Monoisotopic Mass: 213.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.2Ų
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